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Compound of Interest

Compound Name: 1,3-Dibenzylurea

Cat. No.: B110378 Get Quote

This in-depth technical guide provides a comprehensive overview of the melting and boiling

points of 1,3-Dibenzylurea. It is intended for researchers, scientists, and professionals in the

field of drug development who require precise data and detailed experimental methodologies.

This document summarizes the available physical constants and outlines the standard

protocols for their determination.

Physicochemical Data of 1,3-Dibenzylurea
The physical properties of 1,3-Dibenzylurea are crucial for its application in organic synthesis

and pharmaceutical development. The following table summarizes the key quantitative data

available for this compound.

Property Value Conditions

Melting Point Not Available -

Boiling Point 476.9 °C at 760 mmHg[1][2]

Note: The melting point for 1,3-Dibenzylurea is not consistently reported in publicly available

chemical databases and literature, with some sources indicating "N/A"[2][3]. This may suggest

that the compound decomposes before a distinct melting point is reached under standard

atmospheric pressure.
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The determination of melting and boiling points is a fundamental practice in chemical analysis

to ascertain the purity and identity of a substance. The following sections detail the standard

experimental methodologies for these measurements.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a very narrow temperature range. The

following protocol describes the capillary method, a common technique for melting point

determination.[4][5][6]

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Finely powdered 1,3-Dibenzylurea sample

Thermometer or digital temperature probe

Heating medium (e.g., silicone oil)

Procedure:

Sample Preparation: A small amount of the finely powdered 1,3-Dibenzylurea is introduced

into the open end of a capillary tube. The tube is then gently tapped to pack the sample into

the sealed end, aiming for a sample height of 2-3 mm.[5][7]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer or temperature probe.

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.[4]

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting. The temperature at which
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the last crystal of the solid melts is recorded as the completion of melting. The melting point

is reported as a range between these two temperatures.

Purity Assessment: A sharp melting range (typically less than 1 °C) is indicative of a pure

compound. A broad melting range often suggests the presence of impurities.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus and Materials:

Boiling point apparatus (e.g., Thiele tube)

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating mantle or Bunsen burner

Liquid sample of 1,3-Dibenzylurea (if applicable, though it is solid at room temperature)

Procedure:

Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary

tube, sealed at the bottom, is inverted and placed inside the test tube with the open end

submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath (e.g., a Thiele tube filled with high-boiling point oil).

Heating: The heating bath is gently heated. As the temperature rises, air trapped in the

capillary tube will expand and escape as a stream of bubbles.
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Observation: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. The heat source is then removed, and the liquid is allowed to cool.

Boiling Point Determination: The temperature at which the stream of bubbles slows down

and the liquid just begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow Visualization
1,3-Dibenzylurea is utilized in various synthetic procedures, including microwave-assisted

synthesis, which offers a rapid and efficient method for producing N,N'-disubstituted ureas.[8][9]

[10] The following diagram illustrates a generalized workflow for such a synthesis.
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Microwave-assisted synthesis workflow for 1,3-Dibenzylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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